BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Chemical
Structure of Vinorelbine Tartrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vinorelbine Tartrate

Cat. No.: B10768280

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinorelbine tartrate, a semi-synthetic vinca alkaloid, is a key chemotherapeutic agent used in
the treatment of various cancers, most notably non-small cell lung cancer and breast cancer. Its
efficacy is intrinsically linked to its unique chemical structure, which is a modification of the
naturally occurring vinca alkaloids vinblastine and vincristine. This technical guide provides a
comprehensive investigation into the chemical structure of vinorelbine tartrate, detailing its
molecular composition, synthesis, and the analytical techniques employed for its elucidation. All
guantitative data is presented in structured tables for clarity and comparative analysis, and key
experimental workflows are visualized using Graphviz diagrams.

Chemical Identity and Physicochemical Properties

Vinorelbine tartrate is the bitartrate salt of vinorelbine. The addition of tartaric acid enhances
the solubility and stability of the active pharmaceutical ingredient.
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Identifier Value

methyl (23,33,4B3,50,12R,190)-4-(acetyloxy)-6,7-
didehydro-15-[(2R,6R,8S)-4-ethyl-1,3,6,7,8,9-
hexahydro-8-(methoxycarbonyl)-2,6-methano-

IUPAC Name ] ]
2H-azecino[4,3-blindol-8-yl]-3-hydroxy-16-
methoxy-1-methylaspidospermidine-3-carboxylic
acid;bis((2R,3R)-2,3-dihydroxybutanedioic acid)

Molecular Formula C45H54N408-2C4H606

Molecular Weight 1079.11 g/mol

CAS Number 125317-39-7

Appearance White to light yellow amorphous powder

N Easily soluble in water, very soluble in methanol,

Solubility

and practically insoluble in hexane[1]

Molecular Structure

The core structure of vinorelbine is a dimeric indole-indoline alkaloid, composed of two distinct
units: catharanthine and vindoline. The semi-synthetic modification of the catharanthine moiety
in vinorelbine distinguishes it from its natural precursors and contributes to its unique
pharmacological profile.
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Figure 1: Logical relationship of vinorelbine tartrate's structural components.

Synthesis of Vinorelbine Tartrate

The semi-synthesis of vinorelbine tartrate is a multi-step process that begins with the
extraction of the monomeric alkaloids, catharanthine and vindoline, from the leaves of the
periwinkle plant (Catharanthus roseus).

Experimental Protocol for Synthesis

A common synthetic route involves the following key steps:

o Coupling Reaction: Catharanthine and vindoline are coupled in an acidic medium, often
using ferric chloride as an oxidizing agent. This reaction forms anhydrovinblastine.

o Rearrangement: The anhydrovinblastine intermediate undergoes a Polonovski-type reaction,
followed by rearrangement to introduce the structural modifications characteristic of
vinorelbine.

« Purification: The crude vinorelbine is purified using chromatographic techniques, such as
column chromatography.
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o Salt Formation: The purified vinorelbine base is then reacted with L-(+)-tartaric acid to form
the stable bitartrate salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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